Cas no 937618-98-9 (3-(2,4-dimethoxyphenyl)methylazetidine)

• Product Name: 3-(2,4-dimethoxyphenyl)methylazetidine
• CAS No: 937618-98-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6123577
• PubChem ID: 16780089
• Update Time: 2025-08-02

3-(2,4-dimethoxyphenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxyphenyl)methylazetidine
• Azetidine, 3-[(2,4-dimethoxyphenyl)methyl]-
• 3-[(2,4-Dimethoxyphenyl)methyl]-azetidine
• 3-[(2,4-dimethoxyphenyl)methyl]azetidine
• CS-0458793
• 3-(2,4-DIMETHOXYBENZYL)AZETIDINE
• 937618-98-9
• AKOS000135847
• EN300-1866902

• Inchi： 1S/C12H17NO2/c1-14-11-4-3-10(12(6-11)15-2)5-9-7-13-8-9/h3-4,6,9,13H,5,7-8H2,1-2H3
• InChI Key： JTFBPGJQJNQOQK-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC=C(OC)C=C2OC)C1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 314.6±22.0 °C(Predicted)
• pka: 10.97±0.40(Predicted)

Additional information on 3-(2,4-dimethoxyphenyl)methylazetidine

Comprehensive Overview of 3-(2,4-dimethoxyphenyl)methylazetidine (CAS No. 937618-98-9): Properties, Applications, and Research Insights

3-(2,4-dimethoxyphenyl)methylazetidine (CAS No. 937618-98-9) is a specialized organic compound garnering significant attention in pharmaceutical and agrochemical research. Its unique azetidine core, coupled with a dimethoxyphenyl moiety, renders it a versatile building block for drug discovery and material science. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing trending queries like "azetidine derivatives in drug design" and "CAS 937618-98-9 suppliers."

The compound's structure features a methylazetidine group linked to a 2,4-dimethoxyphenyl ring, a configuration known to enhance bioavailability and target specificity. Researchers highlight its potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology and oncology. Recent studies indexed in platforms like PubMed explore its role in kinase inhibition, aligning with the growing demand for small-molecule therapeutics.

Synthesis of 3-(2,4-dimethoxyphenyl)methylazetidine typically involves reductive amination or ring-closing strategies, with optimized routes achieving yields >80%. Analytical data (NMR, HPLC-MS) confirm high purity (>98%), critical for high-throughput screening (HTS). Industry reports emphasize its use in fragment-based drug discovery (FBDD), a technique dominating AI-driven drug development discussions.

Environmental and regulatory profiles of CAS 937618-98-9 comply with REACH and FDA guidelines, though users frequently search for "green chemistry alternatives" for its synthesis. Innovations like microwave-assisted synthesis reduce solvent waste, addressing ESG (Environmental, Social, Governance) concerns in chemical manufacturing.

Market analyses reveal rising demand for 937618-98-9 from contract research organizations (CROs) and academic labs, driven by projects on allosteric modulators and proteolysis-targeting chimeras (PROTACs). Suppliers often list it under non-hazardous research chemicals, with pricing influenced by scale-up challenges and patent landscapes.

Future directions include exploring its crystallographic properties for cocrystal engineering and bioconjugation techniques. As precision medicine gains traction, 3-(2,4-dimethoxyphenyl)methylazetidine exemplifies how scaffold diversification accelerates hit-to-lead optimization—a key focus in 2024 pharmaceutical trends.